Cas no 98436-82-9 (2-Methyl-1H-benzimidazole-4,7-dione)

• Product Name: 2-Methyl-1H-benzimidazole-4,7-dione
• CAS No: 98436-82-9
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 801809
• PubChem ID: 13972364
• Update Time: 2024-03-01

2-Methyl-1H-benzimidazole-4,7-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-4,7-dione,2-methyl-
• 1H-Benzimidazole-4,7-dione,2-methyl-(9CI)
• 2-methyl-1H-benzimidazole-4,7-dione
• 2-methylbenzimidazole-4,7-dione
• 2-Methyl-1H-benzimidazole-4,7-dione

• Inchi： 1S/C8H6N2O2/c1-4-9-7-5(11)2-3-6(12)8(7)10-4/h2-3H,1H3,(H,9,10)
• InChI Key： LIVPNDKLBYITTQ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2=C1NC(C)=N2)=O

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones